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Compound of Interest

Compound Name: 3-Propionylpyridine

Cat. No.: B073230

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Propionylpyridine
(CAS No. 1570-48-5). The following sections detail the physical and chemical properties,
toxicological data, personal protective equipment, handling and storage procedures,
emergency protocols, and waste disposal of this compound. Given the limited availability of
specific toxicological data for 3-Propionylpyridine, information from the closely related
compound Pyridine is included for reference and to guide precautionary measures.

Compound Identification and Properties

3-Propionylpyridine, also known as 1-(3-Pyridyl)propan-1-one, is a yellow liquid laboratory
chemical.[1] A summary of its known physical and chemical properties is presented below.

Table 1: Physical and Chemical Properties of 3-Propionylpyridine
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Property Value Source
CAS Number 1570-48-5 [1]
Molecular Formula C8HINO [2]
Molecular Weight 135.17 g/mol

Appearance Yellow Liquid [1]
Boiling Point 106 °C @ 3 Torr [1]
Density 1.114 g/mL

Flash Point No information available [1]
Purity 98%

Hazard Identification and Toxicological Data

3-Propionylpyridine is classified as hazardous. It is harmful if swallowed, in contact with skin,
or if inhaled, and causes skin and serious eye irritation.[1] It may also cause respiratory
irritation. [1]

As specific quantitative toxicological data for 3-Propionylpyridine is not readily available, the
following data for Pyridine is provided as a reference for risk assessment.

Table 2: Toxicological Data for Pyridine (CAS No. 110-86-1)

Parameter Value Species Route Source
LD50 (Oral) 891 mg/kg Rat Oral [3]
LD50 (Dermal) 1121 mg/kg Rabbit Dermal [3]
] 17.1 mg/L (4 )
LC50 (Inhalation) Rat (Male) Inhalation [3]
hours)

Safe Handling and Experimental Protocols
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Adherence to strict safety protocols is mandatory when handling 3-Propionylpyridine to
minimize exposure and risk.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:

o Always handle 3-Propionylpyridine in a properly functioning and certified chemical fume
hood to minimize inhalation of vapors.[4]

o Ensure that an emergency eyewash station and safety shower are readily accessible and
within a ten-second travel distance from the work area.[3]

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles and a face shield to protect against splashes.

[5]

» Hand Protection: Wear chemical-resistant gloves. Butyl rubber or PVA gloves are
recommended. Nitrile gloves may not provide adequate protection. Always inspect gloves for
integrity before use.[3][6]

o Skin and Body Protection: A fully-buttoned lab coat or a chemical-resistant apron should be
worn to protect the skin.[6] Closed-toe shoes are mandatory.[6]

General Handling Protocol

o Preparation: Before handling, review the Safety Data Sheet (SDS). Ensure all necessary
PPE is available and in good condition. The work area within the fume hood should be clean
and uncluttered.

» Dispensing: When transferring or pouring, use a secondary container, such as a tray, to
contain any potential spills.[6] Pour slowly and carefully to avoid splashing.

e Heating: Avoid heating 3-Propionylpyridine near open flames or other ignition sources. If
heating is necessary, use a well-controlled heating mantle or water bath within the fume

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b073230?utm_src=pdf-body
https://www.benchchem.com/product/b073230?utm_src=pdf-body
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Pyridin_4_olate.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.benchchem.com/product/b073230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

hood.

o Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all
contaminated surfaces.

Storage

o Store 3-Propionylpyridine in a cool, dry, and well-ventilated area away from heat and
sources of ignition.[4]

o Keep the container tightly closed.[4]
o Store separately from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures

A clear and practiced emergency plan is crucial when working with hazardous chemicals.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an emergency eyewash station, occasionally lifting the upper and lower eyelids. Seek
immediate medical attention.[4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person
is not breathing, give artificial respiration. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[3]

Spill and Leak Protocol

o Small Spills (manageable within 10 minutes):

o Ensure proper PPE is worn (chemical goggles, resistant gloves, lab coat).
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o Contain the spill using an inert absorbent material such as vermiculite, sand, or earth.[4]
o Collect the absorbed material into a sealable, airtight, and compatible waste container.
o Clean the spill area with soap and water.

e Large Spills:
o Immediately evacuate the area and alert others.[3]
o If safe to do so, remove ignition sources and provide ventilation.

o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team.[3]

Waste Disposal
« All waste containing 3-Propionylpyridine must be treated as hazardous waste.[4]

» Collect waste in a designated, properly sealed, and clearly labeled hazardous waste
container.[4]

e Do not dispose of 3-Propionylpyridine down the drain.[4]

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's EHS department for specific disposal procedures.[4]

Workflow for Safe Handling of 3-Propionylpyridine

The following diagram illustrates the logical workflow for safely handling 3-Propionylpyridine
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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